Cas no 946290-52-4 (2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 946290-52-4
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 5514630
• Update Time: 2025-06-07

2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,6-trimethyl-N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
• 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• InChI Key： FFYWKLMHACJNLW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)=C(C)C=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Introduction to 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 946290-52-4)

2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide, with the CAS number 946290-52-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzene ring substituted with three methyl groups and a sulfonamide group attached to a tetrahydroquinoline moiety. These structural elements contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.

The synthesis of 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound. For instance, the use of green chemistry principles and catalytic systems has significantly reduced the environmental impact of its synthesis.

In terms of its biological activity, 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has been studied for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its ability to modulate immune responses suggests that it could be useful in autoimmune disorders.

Beyond its anti-inflammatory properties, 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt signaling pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis. These findings highlight its potential as a novel therapeutic agent in oncology.

The pharmacokinetic properties of 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide have also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be administered orally in clinical settings without significant issues related to absorption or metabolism. Furthermore, its low toxicity profile makes it a promising candidate for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on its therapeutic potential and help guide future drug development efforts.

In conclusion, 2,4,6-trimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 946290-52-4) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it an exciting area of research for both academic and industrial scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of novel treatments for various diseases.